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Introduction

4,4'-Oxydiphthalic anhydride (ODPA) is a vital monomer primarily utilized in the synthesis of
high-performance polyimides.[1][2][3] These polymers are renowned for their exceptional
thermal stability, chemical resistance, and mechanical strength, rendering them indispensable
in demanding applications across the aerospace, electronics, and automotive industries.[1][4]
The presence of a flexible ether linkage in the ODPA molecule imparts improved processability
and solubility to the resulting polyimides, a significant advantage over more rigid dianhydrides.
[2][5] This guide provides a comprehensive overview of the chemical structure, properties,
synthesis, and applications of ODPA.

Chemical Structure and Identification

4,4'-Oxydiphthalic anhydride is a symmetrical aromatic dianhydride. The molecule consists of
two phthalic anhydride units linked by an ether group at the 4 and 4' positions.

Chemical Structure of 4,4'-Oxydiphthalic Anhydride
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Chemical Structure of 4,4'-Oxydiphthalic Anhydride
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A diagram illustrating the chemical structure of 4,4'-Oxydiphthalic anhydride.
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Physicochemical Properties

ODPA is typically a white to off-white crystalline powder.[1][6] A summary of its key physical and

chemical properties is presented in the table below.

Property Value Reference
Molecular Formula C16H6O7 [61[7181[9]
Molecular Weight 310.21 g/mol [71[81I9]
CAS Number 1823-59-2 (71181191
Melting Point 225-229 °C [71[8][10]
Boiling Point 410.39 °C (estimate) [10]
Density 1.4942 g/lcm3 (estimate) [10]

White to off-white

Appearance [1]16]1181110]
powder/crystal
Good solubility in organic

Solubility solvents; very slightly soluble [2][6][10]
in Toluene, Acetone.
1S/C16H607/c17-13-9-3-1-
7(5-11(9)15(19)22-13)21-8-2-

InChl [61[9][10]
4-10-12(6-8)16(20)23-
14(10)18/h1-6H
QQGYZOYWNCKGEK-

InChlKey [6][9][10]
UHFFFAOYSA-N
0=C10C(=0)c2cc(0Oc3cccaC(

SMILES [61[7]

=0)0OC(=0)c4c3)cccl2

Synthesis of 4,4'-Oxydiphthalic Anhydride

Several synthetic routes for the preparation of ODPA have been reported. A common method

involves the nucleophilic aromatic substitution of a halogenated phthalic anhydride.
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General Synthetic Workflow for ODPA

General Synthetic Workflow for ODPA

Reactants Solvent Catalyst/Base
(e.g., 4-Halophthalic Anhydride) (e.g., NMP, Dichlorobenzene) (e.g., K2COs, DMAP)

>

4,4'-Oxydiphthalic Anhydride (ODPA)
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A logical workflow for the synthesis of 4,4'-Oxydiphthalic anhydride.

Experimental Protocol: Synthesis from 4-Chlorophthalic
Anhydride

This protocol is based on a commonly cited method for the synthesis of ODPA.
Materials:

e 4-Chlorophthalic anhydride

e Potassium carbonate (K2COs)

e N-methylpyrrolidinone (NMP)

e Hydrochloric acid (HCI)
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e Acetic anhydride
Procedure:

o A mixture of 4-chlorophthalic anhydride (10 g, 55 mmol), potassium benzoate (1.0 g, 6.2
mmol), and N-methylpyrrolidinone (25 g) is heated to approximately 175 °C.[11]

o Potassium carbonate (3.87 g, 28 mmol) is added to the suspension, and the mixture is
maintained at 175 °C.[11]

e The reaction progress is monitored by a suitable analytical technique (e.g., GC) until the
conversion to 4,4'-oxydiphthalic anhydride is greater than 97%, which typically takes
around 2 hours.[11]

e The solvent is removed under reduced pressure.[11]

e The residue is treated with an aqueous 25% sodium hydroxide solution, followed by
acidification with concentrated HCI.[11]

e The resulting solid, 4,4'-oxydiphthalic acid, is collected and dried.[11]

e The tetra-acid is then cyclized to the dianhydride by recrystallization from hot acetic
anhydride.[11]

e The purified 4,4'-oxydiphthalic anhydride is collected by filtration.[11]

Applications

The primary application of ODPA is as a monomer for the synthesis of high-performance
polyimides.[1][2][3]

Role of ODPA in Polyimide Synthesis
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Role of ODPA in Polyimide Synthesis

G,4‘-Oxydiphthalic Anhydride (ODPAD (Diamine Monome)

Heat (Thermal Imidization)

Cyclodehydration or Chemical Dehydration

Polyimide Polymer

Click to download full resolution via product page
A diagram showing the reaction pathway from ODPA to polyimide.
ODPA-based polyimides exhibit a unique combination of properties:

o High Thermal Stability: These polymers can withstand high temperatures without significant
degradation.[2][6]

o Excellent Mechanical Properties: They possess high tensile strength and modulus.[1]
o Chemical Resistance: They are resistant to a wide range of solvents and chemicals.[2][6]

e Good Electrical Insulation Properties: This makes them suitable for applications in the
electronics industry.[2]

» Flexibility: The ether linkage in ODPA provides a degree of flexibility to the polymer
backbone, which can improve processability.[2]

These properties make ODPA-derived polyimides valuable in various advanced applications:
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o Aerospace: For components requiring high strength-to-weight ratios and thermal stability.[1]

[4]

e Electronics: As insulating films, coatings, and in the manufacture of flexible printed circuits.[1]

[6]

e Automotive: In components that are exposed to high temperatures and harsh environments.

[1]

e Advanced Materials: ODPA can be used to create metal-organic frameworks (MOFs) for
applications in optoelectronic memory devices.[2][8]

o Biomedical: Research has indicated that polyimides synthesized from ODPA can exhibit
good biocompatibility, suggesting potential use in medical implants and drug delivery
systems.[5]

Spectroscopic Data

Spectroscopic techniques are crucial for the characterization of ODPA. While detailed spectra
are beyond the scope of this guide, the availability of key spectroscopic data is noted.

e 1H NMR: Proton Nuclear Magnetic Resonance (*H NMR) spectra are available for 4,4'-
Oxydiphthalic anhydride.[12][13]

« Infrared (IR) Spectroscopy: IR spectroscopy can be used to identify the characteristic
anhydride functional groups.

e Mass Spectrometry (MS): Mass spectrometry confirms the molecular weight of the
compound.[9]

Safety and Handling

4,4'-Oxydiphthalic anhydride may cause skin and eye irritation.[6] It is recommended to
handle this chemical in a well-ventilated area and to use appropriate personal protective
equipment (PPE), including gloves and safety glasses. For detailed safety information, refer to
the material safety data sheet (MSDS) provided by the supplier.
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Conclusion

4,4'-Oxydiphthalic anhydride is a cornerstone monomer in the field of high-performance
polymers. Its unique chemical structure imparts a desirable balance of thermal stability,
mechanical strength, and processability to the resulting polyimides. The continued demand for
advanced materials in the aerospace, electronics, and other high-tech industries ensures that
ODPA will remain a compound of significant interest to researchers and engineers. Further
research into novel applications, particularly in the biomedical field, may unlock even greater
potential for this versatile molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 4,4'-Oxydiphthalic
Anhydride (ODPA)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b157706#4-4-oxydiphthalic-anhydride-chemical-
structure-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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